Cas no 63059-62-1 (N-[4-(2,6-diphenyl-4H-pyran-4-ylidene)cyclohexa-2,5-dien-1-ylidene]-N-methylmethanaminium hydrogen sulfate)

• Product Name: N-[4-(2,6-diphenyl-4H-pyran-4-ylidene)cyclohexa-2,5-dien-1-ylidene]-N-methylmethanaminium hydrogen sulfate
• CAS No: 63059-62-1
• MF: C₂₅H₂₃NO₅S
• MW: 449.518825769424
• CID: 1646992
• PubChem ID: 113002
• Update Time: 2025-04-21

N-[4-(2,6-diphenyl-4H-pyran-4-ylidene)cyclohexa-2,5-dien-1-ylidene]-N-methylmethanaminium hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,6-diphenyl-4H-pyran-4-ylidene)cyclohexa-2,5-dien-1-ylidene]-N-methylmethanaminium hydrogen sulfate
• XSPTWZGDAJDZJC-UHFFFAOYSA-M
• Pyrylium, 4-[4-(dimethylamino)phenyl]-2,6-diphenyl-, sulfate (1:1)
• Pyrylium, 4-(4-(dimethylamino)phenyl)-2,6-diphenyl-, sulfate (1:1)
• DTXSID1069661
• 63059-62-1

• Inchi： 1S/C25H22NO.H2O4S/c1-26(2)23-15-13-19(14-16-23)22-17-24(20-9-5-3-6-10-20)27-25(18-22)21-11-7-4-8-12-21;1-5(2,3)4/h3-18H,1-2H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： XSPTWZGDAJDZJC-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.O1C(C2C=CC=CC=2)=CC(C=C1C1C=CC=CC=1)=C1C=CC(C=C1)=[N+](C)C |c:24,t:31|

Computed Properties

• Exact Mass: 449.12979
• Monoisotopic Mass: 449.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 765
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 89.67